Cas no 64481-44-3 (Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-)

Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo- structure
64481-44-3 structure
Product Name:Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-
CAS No:64481-44-3
MF:C10H7N3O
MW:185.182081460953
CID:499876
PubChem ID:135603206
Update Time:2025-04-19

Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-
    • Propanenitrile, 2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo- (9CI)
    • 64481-44-3
    • (Z)-1-(1H-1,3-BENZIMIDAZOL-2-YL)-2-HYDROXY-1-ETHENYL CYANIDE
    • AKOS004090041
    • Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo-(9ci)
    • Inchi: 1S/C10H7N3O/c11-5-7(6-14)10-12-8-3-1-2-4-9(8)13-10/h1-4,6,14H,(H,12,13)/b7-6-
    • InChI Key: PGUFXFMJESTTAE-SREVYHEPSA-N
    • SMILES: O/C=C(/C#N)\C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 185.05901
  • Monoisotopic Mass: 185.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 72.7Ų

Experimental Properties

  • PSA: 64.92

Propanenitrile,2-(1,3-dihydro-2H-benzimidazol-2-ylidene)-3-oxo- Related Literature

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